Cas no 338405-73-5 (4-{3-[(pyridin-2-ylsulfanyl)methyl]-1H-1,2,4-triazol-5-yl}pyridine)

• Product Name: 4-{3-[(pyridin-2-ylsulfanyl)methyl]-1H-1,2,4-triazol-5-yl}pyridine
• CAS No: 338405-73-5
• MF: C₁₃H₁₁N₅S
• MW: 269.324939966202
• CID: 5738454
• PubChem ID: 1473663
• Update Time: 2025-06-28

4-{3-[(pyridin-2-ylsulfanyl)methyl]-1H-1,2,4-triazol-5-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 338405-73-5
• 2-pyridinyl [5-(4-pyridinyl)-1H-1,2,4-triazol-3-yl]methyl sulfide
• 4-{3-[(pyridin-2-ylsulfanyl)methyl]-1H-1,2,4-triazol-5-yl}pyridine
• AKOS005087347
• 3F-096
• 2-[(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)methylsulfanyl]pyridine
• HMS2652M09
• SMR000333652
• CHEMBL1536270
• MLS000695218
• 2-(([5-(4-PYRIDINYL)-1H-1,2,4-TRIAZOL-3-YL]METHYL)SULFANYL)PYRIDINE
• Pyridine, 2-[[[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]methyl]thio]-

• Inchi： 1S/C13H11N5S/c1-2-6-15-12(3-1)19-9-11-16-13(18-17-11)10-4-7-14-8-5-10/h1-8H,9H2,(H,16,17,18)
• InChI Key： ZNLDHXUXOGUGHS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)CC1=NC(C2C=CN=CC=2)=NN1

Computed Properties

• Exact Mass: 269.07351655g/mol
• Monoisotopic Mass: 269.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 550.0±60.0 °C(Predicted)
• pka: 8.13±0.40(Predicted)

Additional information on 4-{3-[(pyridin-2-ylsulfanyl)methyl]-1H-1,2,4-triazol-5-yl}pyridine

Research Briefing on 4-{3-[(pyridin-2-ylsulfanyl)methyl]-1H-1,2,4-triazol-5-yl}pyridine (CAS: 338405-73-5)

In recent years, the compound 4-{3-[(pyridin-2-ylsulfanyl)methyl]-1H-1,2,4-triazol-5-yl}pyridine (CAS: 338405-73-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing aims to synthesize the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to a class of heterocyclic molecules that combine pyridine and triazole moieties, which are known for their versatility in drug design. Recent studies have highlighted its role as a promising scaffold for the development of kinase inhibitors, particularly targeting enzymes involved in inflammatory and oncogenic pathways. The presence of the pyridinylsulfanyl group enhances its binding affinity to specific protein targets, making it a valuable candidate for further optimization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-{3-[(pyridin-2-ylsulfanyl)methyl]-1H-1,2,4-triazol-5-yl}pyridine via a multi-step reaction sequence, achieving high yields and purity. The researchers employed NMR and mass spectrometry to confirm the structure, and subsequent in vitro assays revealed its inhibitory activity against several kinases, including JAK2 and EGFR, with IC50 values in the low micromolar range.

Further investigations into its mechanism of action have shown that this compound exhibits selective inhibition of key signaling pathways. For instance, a recent preprint on bioRxiv reported its ability to disrupt the STAT3 pathway in cancer cell lines, leading to apoptosis and reduced proliferation. These findings suggest its potential as an anti-cancer agent, particularly for tumors with dysregulated JAK-STAT signaling.

In addition to its kinase inhibitory properties, 4-{3-[(pyridin-2-ylsulfanyl)methyl]-1H-1,2,4-triazol-5-yl}pyridine has also been explored for its anti-inflammatory effects. A 2024 study in the European Journal of Pharmacology demonstrated its efficacy in reducing cytokine production in macrophages, highlighting its potential for treating chronic inflammatory diseases such as rheumatoid arthritis.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation techniques to enhance its stability and delivery.

In conclusion, 4-{3-[(pyridin-2-ylsulfanyl)methyl]-1H-1,2,4-triazol-5-yl}pyridine (CAS: 338405-73-5) represents a promising lead compound with dual kinase inhibitory and anti-inflammatory activities. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic applications, positioning it as a potential candidate for clinical development in the near future.